Cas no 1031843-77-2 (2,5-Dibromo-4-pyridinylboronic acid)

• Product Name: 2,5-Dibromo-4-pyridinylboronic acid
• CAS No: 1031843-77-2
• MF: C₅H₄BBr₂NO₂
• MW: 280.709759712219
• MDL: MFCD11109338
• CID: 827640
• Update Time: 2025-05-23

2,5-Dibromo-4-pyridinylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,5-Dibromopyridin-4-yl)boronic acid
• 2,5-dibromo-4-pyridinylboronic acid
• 2,5-Dibromo-4-pyridinylboronic acid (Related Reference)
• 2,5-Dibromopyridine-4-boronic acid
• 2,5-Dibromo-4-pyridinylboronic acid

• MDL： MFCD11109338
• Inchi： 1S/C5H4BBr2NO2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2,10-11H
• InChI Key： GIYVWMBVVVLFIG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1B(O)O)Br

Computed Properties

• Exact Mass: 278.87000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 53.35000
• LogP: 0.28640

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,5-Dibromo-4-pyridinylboronic acid

Comprehensive Overview of 2,5-Dibromo-4-pyridinylboronic acid (CAS No. 1031843-77-2)

2,5-Dibromo-4-pyridinylboronic acid (CAS No. 1031843-77-2) is a specialized boronic acid derivative widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in pharmaceutical research, material science, and agrochemical development. Its unique structure, featuring both bromine substituents and a boronic acid group, makes it a versatile building block for constructing complex molecular architectures.

The growing demand for 2,5-Dibromo-4-pyridinylboronic acid is driven by its applications in drug discovery and catalysis. Researchers frequently search for "boronic acid reagents for Suzuki coupling" or "pyridine-based boronic acids," reflecting its relevance in modern synthetic chemistry. With the rise of green chemistry initiatives, this compound is also explored for its potential in sustainable synthesis due to its efficiency in forming carbon-carbon bonds under mild conditions.

From a structural perspective, the presence of two bromine atoms at the 2- and 5-positions of the pyridine ring enhances its reactivity in palladium-catalyzed reactions. This feature aligns with the trending search query "how to optimize Suzuki reactions with dibromo substrates," a common concern among chemists. Additionally, its boronic acid moiety enables selective functionalization, making it valuable for designing bioconjugates and metal-organic frameworks (MOFs).

In the context of AI-driven drug design, 2,5-Dibromo-4-pyridinylboronic acid is often referenced in datasets for machine learning models predicting reaction outcomes. Searches like "boronic acids in computational chemistry" highlight its intersection with cutting-edge technology. Furthermore, its stability and solubility profiles are frequently discussed in forums addressing "handling sensitive boronic acids," underscoring its practical importance in lab settings.

The compound’s role extends to material science, where it serves as a precursor for organic electronic materials. Queries such as "pyridinylboronic acids for OLEDs" reflect industry interest in its optoelectronic properties. As research progresses, 2,5-Dibromo-4-pyridinylboronic acid continues to gain traction in high-throughput screening and combinatorial chemistry, solidifying its position as a key reagent in 21st-century chemistry.